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Compound of Interest

Compound Name: A 159

Cat. No.: B1166418

The designation "A 159" does not correspond to a single, universally recognized chemical
substance. Instead, it appears in various contexts, from internal company product codes to
regulatory documents. This guide provides essential safety and logistical information for the
most likely chemical candidate identified in public records as "A 159"—Lactic Acid—while also
clarifying other uses of this identifier to prevent potential confusion.

Personal Protective Equipment (PPE) for Lactic Acid ("A
159")

When handling Lactic Acid, which has been referenced with the internal code A-159 in safety
documents, a comprehensive approach to personal protection is crucial to prevent severe
irritation and corrosive effects.[1]

Recommended PPE for Handling Lactic Acid:
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Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

necessary for splash hazards.

Lactic acid is corrosive and
can cause severe eye irritation,
redness, pain, tearing, blurred
vision, and even corneal

destruction upon contact.[1]

Hand Protection

Chemical resistant gloves,
such as butyl or nitrile rubber

gloves.

To prevent skin contact which

can lead to severe irritation.[1]

Skin and Body Protection

Protective clothing to prevent

skin contact.

To protect against skin

irritation.[1]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate and at
concentrations causing
irritation, a mask with a filter for
organic gases and vapors

(Type A) is recommended.

Inhalation can cause severe
irritation of the respiratory tract,
leading to coughing, choking,
and potentially pulmonary

edema.[1]

Operational and Disposal Plans for Lactic Acid

Handling and Storage:

incompatible materials.

Spill Management:

Avoid breathing vapors.

Use only in well-ventilated areas.

Prohibit eating, drinking, and smoking in handling and storage areas.

Store in original, tightly closed containers in a dry, well-ventilated place, away from

o For small spills, absorb with an inert material and place in a suitable container for disposal.
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» For larger spills, dike the area to prevent spreading.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations. Do not allow the
product to contaminate soil, sewage, or water systems.

Experimental Workflow for Safe Handling of Lactic Acid

The following diagram outlines a standard workflow for the safe handling of Lactic Acid in a
laboratory setting.
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Caption: Workflow for Safe Handling of Lactic Acid.
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Other Identified Uses of "A 159"

It is important for researchers and professionals to be aware that "A 159" is used in several
other contexts to avoid confusion and ensure that the correct safety protocols are being
followed for the specific material in question.

o Designer Marble Colors: A safety data sheet for "Designer Marble Colors" lists "A-159" as the
product code for the color "HEATHER".[2] The required PPE for this product would be
specific to its own safety data sheet.

e OSHA Directive on Formaldehyde: The identifier "A-159" is used for an Oregon OSHA
program directive concerning occupational exposure to formaldehyde.[3][4] This directive
outlines safety procedures and PPE for handling formaldehyde, which are distinct from those
for Lactic Acid.

¢ International Maritime Organization (IMO) Resolution: "A.159" refers to an IMO resolution
regarding pilotage, which is unrelated to chemical safety.[5][6][7]

o Compressed Air Lamp Component: "A-159" is the product number for a high-output bulb
used in a specific model of a compressed air-driven turbo-alternator lamp.[8][9]

o Adhesive Component Flash Point: A safety data sheet for a two-component paste product
notes a flash point of 159°C for "Component A".[10]

o EPA Chemical Safety Audit: "A 159" is used as a reference number in an appendix of an EPA
chemical safety audit report.[11]

¢ Occupational Health and Safety Policy: "A 159" is the resolution number for an occupational
health and safety policy for a district municipality.[12]

¢ Aviation Regulation: "21.A.159" refers to a specific section regarding the duration and
continued validity of a production organization approval in aviation regulations.[13]

Given the varied and unrelated uses of "A 159," it is imperative to always refer to the specific
Safety Data Sheet (SDS) for the particular product being handled to ensure the adoption of
appropriate safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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